Cas no 206993-29-5 (2-Bromo-N-(3,4-difluorophenyl)acetamide)
2-Bromo-N-(3,4-difluorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-N-(3,4-difluorophenyl)acetamide
- 2-Bromo-N-(3,4-difluorophenyl)acetamide
-
- MDL: MFCD02974396
- Inchi: 1S/C8H6BrF2NO/c9-4-8(13)12-5-1-2-6(10)7(11)3-5/h1-3H,4H2,(H,12,13)
- InChI Key: NSXQVWQSUBGVKV-UHFFFAOYSA-N
- SMILES: BrCC(NC1C=CC(=C(C=1)F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- Topological Polar Surface Area: 29.1
2-Bromo-N-(3,4-difluorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB561247-500 mg |
2-Bromo-N-(3,4-difluorophenyl)acetamide; . |
206993-29-5 | 500MG |
€196.80 | 2022-08-31 | ||
| abcr | AB561247-1 g |
2-Bromo-N-(3,4-difluorophenyl)acetamide; . |
206993-29-5 | 1g |
€228.00 | 2022-08-31 | ||
| abcr | AB561247-5 g |
2-Bromo-N-(3,4-difluorophenyl)acetamide; . |
206993-29-5 | 5g |
€618.00 | 2022-08-31 | ||
| TRC | B181875-250mg |
2-Bromo-N-(3,4-difluorophenyl)acetamide |
206993-29-5 | 250mg |
$ 220.00 | 2022-06-07 | ||
| TRC | B181875-500mg |
2-Bromo-N-(3,4-difluorophenyl)acetamide |
206993-29-5 | 500mg |
$ 365.00 | 2022-06-07 | ||
| abcr | AB561247-500mg |
2-Bromo-N-(3,4-difluorophenyl)acetamide; . |
206993-29-5 | 500mg |
€205.00 | 2024-08-02 | ||
| abcr | AB561247-1g |
2-Bromo-N-(3,4-difluorophenyl)acetamide; . |
206993-29-5 | 1g |
€237.00 | 2024-08-02 | ||
| abcr | AB561247-5g |
2-Bromo-N-(3,4-difluorophenyl)acetamide; . |
206993-29-5 | 5g |
€637.00 | 2024-08-02 | ||
| A2B Chem LLC | AI44744-500mg |
2-Bromo-n-(3,4-difluorophenyl)acetamide |
206993-29-5 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AI44744-1g |
2-Bromo-n-(3,4-difluorophenyl)acetamide |
206993-29-5 | >95% | 1g |
$439.00 | 2024-04-20 |
2-Bromo-N-(3,4-difluorophenyl)acetamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-Bromo-N-(3,4-difluorophenyl)acetamide
Introduction to 2-Bromo-N-(3,4-difluorophenyl)acetamide (CAS No. 206993-29-5)
2-Bromo-N-(3,4-difluorophenyl)acetamide, with the chemical identifier CAS No. 206993-29-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of brominated amides and features a unique structural motif consisting of a bromine atom attached to a benzene ring that is further substituted with fluorine atoms at the 3 and 4 positions. The presence of these halogen atoms makes it a valuable intermediate in the synthesis of various biologically active molecules.
The< strong>2-bromo-N-(3,4-difluorophenyl)acetamide molecule exhibits a high degree of structural complexity, which contributes to its diverse range of potential applications in drug discovery and development. The bromine atom at the para position relative to the fluorine substituents enhances its reactivity, making it a versatile building block for further chemical modifications. This property is particularly useful in the construction of more complex scaffolds through nucleophilic aromatic substitution or other cross-coupling reactions.
In recent years, there has been growing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability when incorporated into drug molecules. The< strong>3,4-difluorophenyl moiety, in particular, has been extensively studied for its ability to modulate pharmacokinetic properties and improve drug-like characteristics. For instance, fluoro-substituted aromatic rings are known to increase lipophilicity and reduce susceptibility to metabolic degradation, thereby extending the half-life of drugs in vivo.
The< strong>N-(3,4-difluorophenyl)acetamide core structure has been explored in several therapeutic areas, including oncology, antiviral, and anti-inflammatory treatments. Researchers have leveraged its unique electronic distribution to design molecules that interact selectively with biological targets. One notable area of research involves the use of< strong>2-bromo-N-(3,4-difluorophenyl)acetamide as a precursor in the synthesis of kinase inhibitors, which are critical in targeting aberrant signaling pathways involved in cancer progression.
A recent study published in the journal *Organic Letters* highlighted the utility of< strong>CAS No. 206993-29-5 in generating novel heterocyclic compounds through transition-metal-catalyzed reactions. The researchers demonstrated that the bromine substituent could be efficiently functionalized using palladium or copper catalysts to introduce various pharmacophores at different positions on the aromatic ring. This approach led to the discovery of several potent inhibitors with improved pharmacological profiles.
The< strong>brominated amide moiety also plays a crucial role in modulating receptor binding affinity. By introducing fluorine atoms at specific positions on the benzene ring, chemists can fine-tune the electronic properties of the molecule, thereby enhancing its interaction with biological targets such as enzymes and receptors. This strategy has been particularly effective in developing small-molecule drugs that exhibit high selectivity and low toxicity.
In addition to its applications in drug discovery, 2-bromo-N-(3,4-difluorophenyl)acetamide has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable intermediate for synthesizing advanced materials with tailored properties. For example, researchers have used this compound to develop novel polymers and coatings that exhibit enhanced durability and chemical resistance.
The synthesis of< strong>CAS No. 206993-29-5 typically involves multi-step organic transformations starting from commercially available precursors such as 3,4-difluorobenzoyl chloride and bromoaniline derivatives. The reaction sequence often includes condensation reactions followed by bromination under controlled conditions to introduce the bromine atom at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.
The growing demand for halogenated intermediates like< strong>2-bromo-N-(3,4-difluorophenyl)acetamide has prompted manufacturers to optimize production methods for cost-effectiveness and sustainability. Continuous flow chemistry has emerged as a promising approach for synthesizing these compounds with higher yields and reduced waste generation. Such innovations are essential for meeting the increasing demand from pharmaceutical companies worldwide.
In conclusion, 2-Bromo-N-(3,4-difluorophenyl)acetamide(CAS No. 206993-29-5) is a versatile intermediate with broad applications in medicinal chemistry and beyond. Its unique structural features make it an invaluable tool for designing novel therapeutics targeting various diseases. As research continues to uncover new synthetic strategies and biological functions associated with halogenated aromatic compounds, compounds like this will undoubtedly play an increasingly important role in future drug development efforts.
206993-29-5 (2-Bromo-N-(3,4-difluorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)